Cas no 1170935-81-5 (2-Amino-6-bromoquinoline hydrochloride)

• Product Name: 2-Amino-6-bromoquinoline hydrochloride
• CAS No: 1170935-81-5
• MF: C₉H₈BrClN₂
• MW: 259.530220031738
• MDL: MFCD10703346
• CID: 1206498
• Update Time: 2025-11-02

2-Amino-6-bromoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-bromoquinolin-2-amine
• 6-bromoquinolin-2-amine,hydrochloride
• hydrochloride
• 2-Amino-6-bromoquinoline hydrochloride
• 6-Bromoquinolin-2-amine hydrochloride
• 6-bromoquinolin-2-amine;hydrochloride
• 6-Bromo-2-aminoquinoline HCl
• 6-BROMOQUINOLIN-2-AMINE HCL
• SB68846
• s11534
• 6-Bromoquinolin-2-amine--hydrogen chloride (1/1)

• MDL： MFCD10703346
• Inchi： 1S/C9H7BrN2.ClH/c10-7-2-3-8-6(5-7)1-4-9(11)12-8;/h1-5H,(H2,11,12);1H
• InChI Key： UENOKFQVCSNKMU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CC=C(N)N=2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-Amino-6-bromoquinoline hydrochloride

Comprehensive Guide to 2-Amino-6-bromoquinoline hydrochloride (CAS No. 1170935-81-5)

2-Amino-6-bromoquinoline hydrochloride (CAS No. 1170935-81-5) is a specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its brominated quinoline structure, is widely utilized in the development of novel therapeutic agents and as a key intermediate in chemical synthesis. Its unique properties make it a valuable asset in modern scientific research.

The molecular structure of 2-Amino-6-bromoquinoline hydrochloride features a quinoline backbone substituted with an amino group at the 2-position and a bromine atom at the 6-position. This configuration enhances its reactivity and makes it a versatile building block for synthesizing more complex molecules. Researchers often employ this compound in the development of heterocyclic compounds, which are crucial in drug discovery and material science.

One of the primary applications of 2-Amino-6-bromoquinoline hydrochloride is in the field of medicinal chemistry. Due to its structural features, it serves as a precursor for designing molecules with potential biological activity. Recent studies have explored its role in targeting specific enzymes or receptors, making it a subject of interest in the search for new treatments for various diseases. The compound's ability to act as a pharmacophore has garnered attention in the scientific community.

In addition to its pharmaceutical applications, 2-Amino-6-bromoquinoline hydrochloride is also used in organic synthesis and material science. Its bromine substituent allows for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in creating complex organic frameworks. This adaptability makes it a preferred choice for researchers working on advanced materials and catalysts.

The global market for quinoline derivatives like 2-Amino-6-bromoquinoline hydrochloride is expanding, driven by increasing demand in pharmaceutical and agrochemical industries. With the rise of personalized medicine and targeted drug delivery systems, the need for specialized intermediates such as this compound is expected to grow. Companies involved in fine chemicals and custom synthesis are actively investing in the production and distribution of high-purity 2-Amino-6-bromoquinoline hydrochloride to meet this demand.

Handling and storage of 2-Amino-6-bromoquinoline hydrochloride require adherence to standard laboratory safety protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper precautions should be taken to ensure safe usage. Researchers are advised to consult the material safety data sheet (MSDS) for detailed information on handling, storage, and disposal.

Recent advancements in synthetic methodologies have improved the accessibility of 2-Amino-6-bromoquinoline hydrochloride, making it more available for research purposes. Innovations in green chemistry and catalytic processes have also contributed to more efficient and sustainable production methods. These developments align with the growing emphasis on environmentally friendly practices in chemical manufacturing.

For researchers and industry professionals seeking high-quality 2-Amino-6-bromoquinoline hydrochloride, it is essential to source the compound from reputable suppliers. Purity and consistency are critical factors, especially when the compound is used in sensitive applications such as drug development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify the quality of the material.

In summary, 2-Amino-6-bromoquinoline hydrochloride (CAS No. 1170935-81-5) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its unique structural attributes and reactivity make it an indispensable tool for scientists exploring new frontiers in chemistry and medicine. As research continues to uncover its potential, this compound is poised to play an even more significant role in future scientific breakthroughs.